
3-(2-Methyl-1H-imidazol-1-yl)aniline safety 

Author: BenchChem Technical Support Team. Dat

Compound of Interest

Compound Name: 3-(2-Methyl-1H-imidazol-1-yl)aniline

Cat. No.: B070298

An In-depth Technical Guide to the Safe Handling of 3-(2-Methyl-1H-imidazol-1-yl)aniline

Introduction
3-(2-Methyl-1H-imidazol-1-yl)aniline is a substituted aromatic amine, a class of compounds pivotal in pharmaceutical synthesis and materials scienc

potential hazards and the implementation of rigorous safety protocols are not merely procedural formalities but are fundamental to ensuring the safety

This guide provides a comprehensive framework for the safe handling, storage, and disposal of 3-(2-Methyl-1H-imidazol-1-yl)aniline. It is designed 

synthesized from established safety principles for aromatic amines, a class of compounds known for potential toxicity, including carcinogenicity and m

Section 1: Chemical Identification and Physical Properties
Proper identification is the first step in any safety protocol. While specific experimental data for this compound is not widely published, its identity is es

Property Value

Chemical Name 3-(2-Methyl-1H-imidazol-1-yl)aniline

CAS Number 1023293-23-5

Molecular Formula C₁₀H₁₁N₃

Molecular Weight 173.22 g/mol

Physical State Solid, Powder (Anticipated)

Solubility Unknown in water; likely soluble in organic solvents.

Melting Point
Not available. A similar compound, 3-(4-Methyl-1H-imidazol-1-yl)-5-(triflu

has a melting point of 126-129 °C.

Section 2: Hazard Identification and GHS Classification
No specific, official GHS classification for 3-(2-Methyl-1H-imidazol-1-yl)aniline is publicly available. The following classification is inferred from the k

should be considered provisional and handled with the utmost caution.
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Hazard Class Hazard Category GHS Code

Acute Toxicity, Oral Category 3 H301

Acute Toxicity, Dermal Category 3 H311

Acute Toxicity, Inhalation Category 3 H331

Serious Eye Damage/Irritation Category 1 H318

Skin Sensitization Category 1 H317

Germ Cell Mutagenicity Category 2 H341

Carcinogenicity Category 2 H351

Specific Target Organ Toxicity (Repeated Exposure) Category 1 H372

Hazardous to the Aquatic Environment (Chronic) Category 1 H410

Key Hazards Summary:

High Acute Toxicity: The primary routes of exposure—inhalation, ingestion, and skin absorption—are all significant concerns.[2][6] Aromatic amines

Organ Damage: Chronic exposure is linked to damage to the blood (e.g., methemoglobinemia).[4][7]

Long-Term Risks: This compound is suspected to be a mutagen and a carcinogen, consistent with the profile of many primary aromatic amines.[3][

Severe Eye Damage: Direct contact with the powder can cause serious, irreversible eye damage.[7]

Section 3: Exposure Controls and Personal Protective Equipment (PPE)
A multi-layered approach, known as the Hierarchy of Controls, is the standard for mitigating chemical exposure. PPE, while essential, is the final line o
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Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Engineering Controls:

Chemical Fume Hood: All handling of solid 3-(2-Methyl-1H-imidazol-1-yl)aniline (weighing, transferring, preparing solutions) must be conducted in

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[6]

Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all procedures involving this compound.[10]

Training: All personnel must be trained on the specific hazards, handling protocols, and emergency procedures outlined in this guide and the releva

Restricted Access: Designate specific areas for handling this compound and restrict access to authorized personnel only.

Personal Protective Equipment (PPE): The selection of PPE is critical and must be based on a thorough risk assessment.[12][13]

PPE Type Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene). Double-gloving is rec

Eye Protection
Chemical safety goggles that form a tight seal around the eyes. A full-fac

worn over goggles when handling larger quantities or when there is a sig

Body Protection
A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs. An additio

resistant apron may be required for larger-scale work.

Footwear Closed-toe, chemical-resistant shoes.

Respiratory Protection

Typically not required if all work is performed within a certified fume hood

where a fume hood is not feasible (e.g., large-scale spill), a NIOSH-appr

cartridges for organic vapors and particulates is necessary.

Protocol: Donning and Doffing PPE
Donning (Putting On):

1. Wash hands thoroughly.

2. Put on the lab coat and any apron.

3. Put on inner gloves.

4. Put on safety goggles and/or face shield.

5. Put on outer gloves, ensuring the cuff of the glove goes over the cuff of the lab coat sleeve.

Doffing (Taking Off):

1. Remove outer gloves first, peeling them off without touching the outside surface.

2. Remove the lab coat and apron, folding the contaminated side inward.

3. Remove face shield and goggles.

4. Remove inner gloves.

5. Wash hands thoroughly with soap and water.
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Section 4: Safe Handling and Storage
Handling:

Always handle the compound in a designated area, preferably within a fume hood, to minimize contamination.[9]

Use tools like spatulas and weigh paper for transferring solid material; avoid creating dust.[17]

When preparing solutions, add the solid slowly to the solvent to prevent splashing.

Keep containers tightly closed when not in use.[18]

Wash hands thoroughly after handling, even if gloves were worn.[6][19]

Storage:

Store in a cool, dry, and well-ventilated area.[12][18]

Keep containers tightly sealed to prevent exposure to air and moisture.[20]

Store away from incompatible materials, especially strong oxidizing agents.[7][12]

The storage area should be clearly labeled with the appropriate hazard warnings and restricted to authorized personnel.[20]

Section 5: Emergency Procedures
Immediate and correct response to an emergency is critical.

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate m

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Se

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and ea

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink two glasses of water. Seek immed

Spill Response Protocol (for small laboratory spills, <5g): A spill kit containing appropriate absorbent materials, neutralizers, and waste bags must be 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC383700010&countryCode=US&language=en
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2024-08/chemical-spill-response-procedure-1.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F624151.pdf
https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://www.designermoleculesinc.com/2025/files/R1232%20GHS%20SDS.pdf
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://static.cymitquimica.com/products/10/pdf/sds-F624151.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIAL/242284?userType=undefined
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/361/Aniline.pdf
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://www.sigmaaldrich.com/TW/en/sds/SIAL/242284?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Spill Response Workf
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5. Decontaminate
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6. Dispose & Report
(Label as hazardous waste, report incide

Click to download full resolution via produc

Caption: Step-by-step workflow for managing a minor laboratory chemical spill.

Alert and Isolate: Immediately alert personnel in the vicinity. If necessary, evacuate the immediate area and close the doors.[22]

Don PPE: Before attempting cleanup, don the full PPE as specified in Section 3, including double gloves, safety goggles, a face shield, and a lab c

Contain: Gently cover the spilled solid with an inert absorbent material like vermiculite or sand to prevent it from becoming airborne.[17][24] Do not 

Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, heavy-duty plastic bag or a sealed container.[17][22] Use tools that w

Decontaminate: Wipe the spill area with a damp cloth or paper towels, starting from the outside and working inward. Use an appropriate solvent fol

Dispose: Seal and label the waste bag as "Hazardous Waste" with the chemical name.[22] Dispose of it according to your institution's hazardous w

Report: Report the incident to the laboratory supervisor and the institutional Environmental Health & Safety (EHS) office.[23]

For large spills, evacuate the area immediately and contact your institution's emergency response team.

Fire-Fighting Measures:

Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[7]

Specific Hazards: The compound is combustible. Fire may produce toxic gases, including carbon oxides and nitrogen oxides.[25]

Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[5]

Section 6: Waste Disposal
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All waste containing 3-(2-Methyl-1H-imidazol-1-yl)aniline, including contaminated consumables (gloves, paper towels, pipette tips) and cleanup mat

Collect waste in designated, sealed, and clearly labeled hazardous waste containers.[22]

Do not mix with other waste streams unless specifically instructed by your EHS office.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Section 7: Toxicological Information
As a primary aromatic amine, 3-(2-Methyl-1H-imidazol-1-yl)aniline is presumed to share the toxicological profile of its class.[2][3]

Acute Effects: Toxic if swallowed, inhaled, or absorbed through the skin.[6] Exposure can cause irritation to the respiratory system and skin.[19] The

carry oxygen is reduced, leading to cyanosis (bluish skin color).[4]

Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, spleen, and other organs.[4][7]

Carcinogenicity and Mutagenicity: Many primary aromatic amines are classified as suspected human carcinogens (GHS Category 2) and mutagens
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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